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Compound of Interest

Compound Name: AP-lll-a4

Cat. No.: B605534

Introduction

AP-lll-a4, also known as ENOblock, is a novel small molecule inhibitor of enolase, a key
enzyme in the glycolytic pathway.[1][2] It has garnered significant interest in the fields of
oncology and metabolic diseases due to its potential to modulate cancer cell metabolism,
migration, and invasion, as well as its effects on glucose uptake and lipid metabolism.[1][3][4]
[5][6] Proper preparation of AP-lll-a4 stock solutions is a critical first step for ensuring the
accuracy and reproducibility of in vitro and in vivo experimental results. This document provides
detailed protocols for the preparation, storage, and handling of AP-lll-a4 stock solutions for
research purposes.

Quantitative Data Summary

For ease of reference, the key quantitative data for AP-lll-a4 are summarized in the table
below.
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Property Value Source
Molecular Formula C31H43FNsOs [1]
Molecular Weight 594.7 g/mol [1]
CAS Number 1177827-73-4 [1]
Purity =295% [1]
Appearance Crystalline solid [1]
ICso (Enolase) 0.576 uM [1112114]

Solubility Data

The solubility of AP-lll-a4 in various solvents is crucial for preparing appropriate stock

solutions.
Solvent Solubility Source
DMSO 30 mg/mL, 100 mg/mL [11[31[5]
DMF 30 mg/mL [1]
Ethanol 30 mg/mL, 100 mg/mL [11[3]
Ethanol:PBS (pH 7.2) (1:4) 0.2 mg/mL [1]
9 mg/mL (Slightly soluble or
Water g (Slightly [3]

insoluble)

Experimental Protocols
Protocol 1: Preparation of a 10 mM AP-lllI-a4 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AP-llI-a4 in dimethyl
sulfoxide (DMSOQO), a common solvent for in vitro cell-based assays.

Materials:
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e AP-IlI-a4 powder
e Anhydrous or newly opened DMSO
 Sterile microcentrifuge tubes or vials
o Calibrated micropipettes
o Vortex mixer
e Analytical balance
Procedure:
o Calculate the required mass of AP-lll-a4:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 594.7 g/mol x 1000 mg/g = 5.947 mg

Weigh the AP-lllI-a4 powder:

o Carefully weigh out approximately 5.95 mg of AP-lll-a4 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous or newly opened DMSO to the tube containing the AP-Ill-a4
powder. It is important to use high-quality DMSO to ensure complete dissolution.[5]

Dissolve the compound:

o Vortex the tube thoroughly until the AP-IlI-a4 is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.[6]

Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[4][7]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months or 1 year).[2][3][4][6] Protect from light.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
treating cells in culture.

Materials:

10 mM AP-Ill-a4 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes
Procedure:
o Determine the final desired concentration:

o For example, to prepare a 10 uM working solution from a 10 mM stock, a 1:1000 dilution is
required.

e Perform serial dilutions (recommended):

o To avoid pipetting very small volumes, it is recommended to perform serial dilutions. For a
1:1000 dilution:

= First, dilute the 10 mM stock 1:10 by adding 10 uL of the stock to 90 uL of cell culture
medium to get a 1 mM intermediate solution.
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» Then, dilute the 1 mM intermediate solution 1:100 by adding 10 pL to 990 pL of cell
culture medium to achieve the final 10 uM working concentration.

e Final DMSO concentration:

o Ensure that the final concentration of DMSO in the cell culture medium is low (typically <
0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[6][7] A vehicle control (medium with
the same final concentration of DMSO) should always be included in experiments.

Mandatory Visualizations
AP-lll-a4 Mechanism of Action

The following diagram illustrates the proposed signaling pathway affected by AP-lll-a4. As an
enolase inhibitor, it impacts glycolysis and downstream signaling pathways involved in cell
survival and proliferation.
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Caption: AP-IlI-a4 inhibits enolase, affecting glycolysis and downstream AKT signaling.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical steps for preparing AP-lll-a4 stock solutions.
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Vortex/Sonicate to Dissolve
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Caption: Workflow for preparing AP-lll-a4 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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